7681-57-4

Sodium metabisulfite

In Stock

• CAS RN:
• 7681-57-4

• Formula:
• Na2S2O5
  Na2O5S2

• InChI:
• InChI=1S/2Na.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2

• InChIKey:
• HRZFUMHJMZEROT-UHFFFAOYSA-L

• Sodium metabisulfite (MBS, Sodium disulfite) is an inorganic salt. It is the sodium salt of disulphurous (pyrosulfurous) acid. It is widely used as reducing agent in textile and photography industry. It is commonly added to various foods and wines as preservative.
  Sodium metabisulfite (MBS, Sodium disulfite) is the sodium salt of disulphurous (pyrosulfurous) acid. It is also commonly added to various food products and wines as a preservative.
  Sodium metabisulfite is primarily used as an antioxidant and antimicrobial agent in a wide variety of foods and drugs. It is also used as the main additive in the prevention of melanosis in shrimp.
  Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards. Sodium Metabisulfite is ...

Sodium metabisulfite

In Stock

• CAS RN:
• 7681-57-4; 7757-74-6

• Formula:
• Na2S2O5
  Na2O5S2

• InChI:
• InChI=1S/2Na.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2

• InChIKey:
• HRZFUMHJMZEROT-UHFFFAOYSA-L

• Sodium metabisulfite appears as a white crystalline or powder solid with a slight sulfur odor. Toxic by inhalation. Strongly irritates skin and tissue. Noncombustible, but may decompose to emit toxic oxide fumes of sulfur and sodium when heated to high temperature. A corrosive acid when mixed with water. Used as a food preservative and as a laboratory reagent.
  Sodium disulfite is an inorganic sodium salt composed of sodium and disulfite ions in a 2:1 ratio. It has a role as a food antioxidant. It contains a disulfite.